Cas no 2166702-33-4 (tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• CAS No: 2166702-33-4
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 6079780
• PubChem ID: 165701245
• Update Time: 2025-09-28

tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548040
• tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• 2166702-33-4

• Inchi： 1S/C10H17N3O4/c1-6-11-8(17-13-6)7(5-14)12-9(15)16-10(2,3)4/h7,14H,5H2,1-4H3,(H,12,15)
• InChI Key： JPYHFFPEWBNCAA-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NC(C)=NO1)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.5Ų

Additional information on tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate

Research Brief on tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate (CAS: 2166702-33-4)

The compound tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate (CAS: 2166702-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate, which include a 1,2,4-oxadiazole ring and a carbamate-protected amine group. These features make it a promising scaffold for the development of novel bioactive molecules. The compound has been synthesized through multi-step organic reactions, with key steps involving the formation of the oxadiazole ring and subsequent protection of the amine group.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, it has shown activity against cyclooxygenase-2 (COX-2) and NMDA receptors, suggesting potential applications in pain management and neuroprotection. However, further optimization of its pharmacokinetic properties is required to enhance its efficacy and reduce potential side effects.

One of the most promising aspects of tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate is its versatility as a building block in medicinal chemistry. Researchers have explored its use in the synthesis of more complex molecules, such as protease inhibitors and kinase modulators. Its ability to serve as a precursor for diverse pharmacophores underscores its value in drug discovery pipelines.

Despite these advancements, challenges remain in the development of this compound. Issues such as poor solubility and metabolic instability have been reported, necessitating further structural modifications. Recent efforts have focused on derivatizing the oxadiazole ring and optimizing the carbamate group to improve these properties. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives.

In conclusion, tert-butyl N-[2-hydroxy-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research is expected to yield more insights into its mechanisms of action and therapeutic applications. Future studies should prioritize the optimization of its physicochemical and pharmacokinetic properties to facilitate its transition from the bench to the clinic.